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Compound of Interest

Compound Name:
Isobutyl 5-chloro-2,2-

dimethylvalerate

Cat. No.: B194615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the predicted mass spectrometry data for

isobutyl 5-chloro-2,2-dimethylvalerate (CAS No. 109232-37-3). Due to the absence of

publicly available experimental mass spectra for this specific compound, this document outlines

the expected fragmentation patterns under electron ionization (EI) mass spectrometry based

on established principles for esters and chlorinated compounds. This guide also includes a

hypothetical experimental protocol for acquiring such data.

Predicted Mass Spectrometry Data
The following table summarizes the predicted major fragment ions for isobutyl 5-chloro-2,2-
dimethylvalerate, along with their proposed structures and relative abundances. The

molecular formula of the parent compound is C₁₁H₂₁ClO₂, with a molecular weight of

approximately 220.74 g/mol .[1][2][3] The presence of a chlorine atom will result in a

characteristic M+2 isotopic peak for chlorine-containing fragments, with an intensity ratio of

approximately 3:1 for ³⁵Cl to ³⁷Cl.
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m/z (Mass-to-

Charge Ratio)

Proposed Fragment

Ion
Proposed Structure

Predicted Relative

Abundance

220/222 [M]⁺˙ (Molecular Ion) [C₁₁H₂₁ClO₂]⁺˙ Low

164/166 [M - C₄H₈]⁺˙ [C₇H₁₃ClO₂]⁺˙ Moderate

149/151 [M - C₄H₉O]⁺ [C₇H₁₂ClO]⁺ Moderate to High

113 [C₇H₁₃O₂]⁺ [C₇H₁₃O₂]⁺ Moderate

85 [C₅H₉O]⁺ [C₅H₉O]⁺ High

57 [C₄H₉]⁺ [C₄H₉]⁺ High

41 [C₃H₅]⁺ [C₃H₅]⁺ Moderate

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This section details a standard protocol for the analysis of isobutyl 5-chloro-2,2-
dimethylvalerate using GC-MS with electron ionization.

2.1. Instrumentation

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar

column.

2.2. Reagents and Materials

Isobutyl 5-chloro-2,2-dimethylvalerate standard.

High-purity helium (carrier gas).

Solvent for sample dilution (e.g., dichloromethane or ethyl acetate, GC grade).

2.3. GC Parameters
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Injector Temperature: 250 °C

Injection Mode: Splitless (or split, depending on concentration)

Injection Volume: 1 µL

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

2.4. MS Parameters

Ion Source: Electron Ionization (EI)

Ion Source Temperature: 230 °C

Electron Energy: 70 eV

Mass Range: m/z 40-400

Scan Speed: 2 scans/second

Transfer Line Temperature: 280 °C

2.5. Sample Preparation

Prepare a stock solution of isobutyl 5-chloro-2,2-dimethylvalerate in the chosen solvent

(e.g., 1 mg/mL).

Perform serial dilutions to obtain a working solution suitable for GC-MS analysis (e.g., 10

µg/mL).

Inject the prepared sample into the GC-MS system.
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2.6. Data Analysis

Acquire the total ion chromatogram (TIC) to determine the retention time of the analyte.

Extract the mass spectrum at the apex of the chromatographic peak corresponding to

isobutyl 5-chloro-2,2-dimethylvalerate.

Identify the molecular ion and major fragment ions.

Compare the obtained spectrum with a reference library (if available) or interpret the

fragmentation pattern based on known fragmentation rules for esters and halogenated

compounds.

Predicted Fragmentation Pathway
The following diagram illustrates the predicted electron ionization fragmentation pathway for

isobutyl 5-chloro-2,2-dimethylvalerate.

Major Fragments

Isobutyl 5-chloro-2,2-dimethylvalerate
[C11H21ClO2]+˙
m/z = 220/222

[C7H13ClO2]+˙
m/z = 164/166- C4H8

(McLafferty Rearrangement)

[C7H12ClO]+
m/z = 149/151

- C4H9O•
(Alpha Cleavage)

[C4H9]+
m/z = 57

- C7H12ClO2•

[C5H9O]+
m/z = 85

- C2H3Cl
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Click to download full resolution via product page

Caption: Predicted EI fragmentation of isobutyl 5-chloro-2,2-dimethylvalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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